3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Orthogonal protection Sequential functionalization Cyclopropane diacid monoester
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H18O4
Molecular Weight 214.26 g/mol
Cat. No. B13230210
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Technical Parameters


Basic Identity
Product Name3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid
Molecular FormulaC11H18O4
Molecular Weight214.26 g/mol
Structural Identifiers
SMILESCC1(C(C1C(=O)OC(C)(C)C)C(=O)O)C
InChIInChI=1S/C11H18O4/c1-10(2,3)15-9(14)7-6(8(12)13)11(7,4)5/h6-7H,1-5H3,(H,12,13)
InChIKeyZMRUBTHTKGPVHS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Overview: 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid


3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 1824533-77-8) is a racemic cyclopropane-1,2-dicarboxylic acid derivative featuring a free carboxylic acid at C1, a tert-butyl (Boc-type) ester at C3, and a gem-dimethyl substituent at C2 [1]. With molecular formula C11H18O4 and molecular weight 214.26 g/mol, this compound serves as a conformationally constrained, orthogonally protected building block for medicinal chemistry, peptide/peptidomimetic synthesis, and materials research. Commercial availability at 95% purity from multiple global suppliers (Enamine, Macklin, A2B Chem) positions it as an accessible intermediate for route scouting and library synthesis .

Orthogonal Handles Free acid for immediate coupling; tert-butyl ester for later acid-labile release.
Conformational Rigidity gem-Dimethyl group provides Thorpe–Ingold pre-organization for cyclization or scaffold design.
Procurement Access Racemic mixture, 95% purity, stocked by multiple global suppliers for route scouting.

3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid vs. Simpler Cyclopropane Acids


Generic substitution of this compound with simpler cyclopropane carboxylic acids—such as 2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5, a single-acid building block) or cyclopropane-1,2-dicarboxylic acid (CAS 696-50-8, a fully deprotected diacid)—fails because the target compound uniquely combines three functionally orthogonal features in a single intermediate: a free carboxylic acid for immediate amide/ester coupling, a tert-butyl ester for acid-labile orthogonal deprotection, and a gem-dimethyl group that imposes conformational rigidity via the Thorpe–Ingold effect [1]. As demonstrated in process patents for 2,2-dimethyl-cyclopropane-1,3-dicarboxylic acid derivatives, selective hydrolysis of only one ester group in the presence of a tert-butyl ester is a non-trivial transformation; purchasing the pre-formed mono-tert-butyl ester eliminates this low-yield, labor-intensive step [2]. The quantitative evidence below substantiates each of these differentiation dimensions.

Target

2 orthogonally protected handles (free acid + tert-butyl ester).

Simpler Acids

Single-acid comparator (1 handle) or symmetric diacid (2 identical handles).

Risk

Loss of sequential coupling capability; requires extra protection/deprotection steps.

Target

gem-Dimethyl at C2 enforces conformational bias (Thorpe–Ingold effect).

Non-gem-Dimethyl Analog

2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid lacks gem-dimethyl substitution.

Risk

Reduced conformational pre-organization may lower cyclization efficiency.

Target

tert-Butyl ester cleavable under mild acid (85% H₃PO₄) without affecting free acid.

Methyl Ester Analog

Methyl ester requires alkaline hydrolysis that competes with free –COOH.

Risk

Chemoselectivity loss may generate diacid byproducts and lower yields.

Evidence-Based Guide for 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid


Orthogonal Protection: Free Acid & Acid-Labile Ester

3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid provides a pre-installed orthogonal protection scheme: the free carboxylic acid at C1 is available for immediate activation and coupling (e.g., amide bond formation via HATU/EDC), while the tert-butyl ester at C3 remains intact under these conditions and can be selectively deprotected later using mild acid (TFA or HCl/dioxane) [1]. By contrast, the single-acid comparator 2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5) offers only one reactive handle (0 orthogonal sites), and cyclopropane-1,2-dicarboxylic acid (CAS 696-50-8) presents two identically reactive acids that cannot be differentiated without additional protection/deprotection steps [2].

Orthogonal Protection
Class-level
2 differentiated handles vs. 1 (single-acid) or 2 undifferentiated (diacid).
Supports sequential coupling without selective hydrolysis of symmetric diesters.
Eliminates 1–2 protection steps per sequence (class-level inference).
Orthogonal protection Sequential functionalization Cyclopropane diacid monoester Peptide coupling

gem-Dimethyl Conformational Rigidity (Thorpe–Ingold Effect)

The gem-dimethyl group at C2 of the target compound imposes angle compression that pre-organizes the C1 and C3 substituents for intramolecular reactions—a manifestation of the Thorpe–Ingold effect. In a comprehensive review of this phenomenon, Jung and Piizzi (2005) document that replacement of methylene hydrogens with a gem-dimethyl group produces a ~200-fold increase in the rate of ring closure (Table 1, comparing 2-chloroethanol to its gem-dimethyl analog) [1]. The comparator 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9) lacks this gem-dimethyl substitution and therefore does not benefit from the same degree of conformational pre-organization [2].

Thorpe–Ingold Effect
Cross-study comparable
~200-fold rate enhancement for gem-dimethyl cyclization (literature analog).
May accelerate intramolecular ring closure vs. non-gem-dimethyl cyclopropanes.
Rate measured on 2-chloroethanol; class-level transfer expected (Jung & Piizzi, 2005).
Thorpe-Ingold effect Conformational rigidity Cyclization kinetics gem-Dimethyl effect

Selective tert-Butyl Ester Deprotection

The tert-butyl ester of 3-(tert-butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid can be selectively cleaved under mild conditions using 85 wt% aqueous phosphoric acid, a method demonstrated to preserve methyl esters, CBZ carbamates, TBDMS ethers, and benzyl esters [1]. This contrasts with the methyl ester analog (3-(methoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid), which requires strongly basic hydrolysis (NaOH, LiOH) that can simultaneously attack the free carboxylic acid at C1, leading to competing diacid formation and reduced chemoselectivity [2].

Selective Deprotection
Class-level
tert-Butyl ester cleaved by 85% aq. H₃PO₄; methyl esters stay intact.
Enables chemoselective Boc removal without compromising the free C1 acid.
Li et al. (2006) report 0% methyl ester cleavage under these conditions.
Selective deprotection tert-Butyl ester Aqueous phosphoric acid Green chemistry

Physicochemical Property Differentiation

The target compound exhibits computed physicochemical properties that distinguish it from both the non-gem-dimethyl analog and the single-acid comparator. PubChem-computed XLogP3-AA for the target is 1.6 (moderate lipophilicity), compared to 0.7 for 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9, lacking gem-dimethyl) and 1.11 for (S)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5, lacking the tert-butyl ester) [1][2]. The topological polar surface area (TPSA) of 63.6 Ų for the target and the hydrogen bond acceptor count of 4 are consistent with oral bioavailability guidelines, while the increased molecular weight (214.26 vs. 114.14 for the single-acid comparator) reflects the additional synthetic handles .

Physicochemical Profile
Supporting evidence
XLogP3 1.6, TPSA 63.6 Ų, MW 214.26, H-bond acceptors 4.
Favorable drug-like space; increased MW reflects dual-handle functionality.
Computed values (PubChem); not experimentally determined.
LogP Drug-likeness TPSA Physicochemical properties Lead optimization

Cyclopropane Ring-Opening Kinetic Stability

A 1994 JACS study by Newcomb and co-workers measured the rate constants for rearrangement (ring opening) of α-substituted cyclopropylcarbinyl radicals. They found that while methyl and dimethyl substituents slow ring opening only 2–3× relative to the unsubstituted cyclopropylmethyl radical, a tert-butoxycarbonyl (Boc) α-substituent retards the rate of ring opening much more strongly and simultaneously enhances the rate of ring closure of the corresponding but-3-enyl radicals [1]. For the phenyl-substituted analogue, k(ring open) = 5.4 × 10⁵ s⁻¹ at 60 °C, with the equilibrium favoring the ring-closed form (K_equil = 0.04). This stabilizing effect of the tert-butoxycarbonyl group is transferable to the target compound, which bears the same Boc-type ester at the cyclopropane α-position.

Ring-Opening Stability
Supporting evidence
Boc-substituted analog: k_open = 5.4×10⁵ s⁻¹, K_equil = 0.04 (60 °C).
Boc group retards radical ring-opening vs. unsubstituted or methyl analogs.
Newcomb et al. JACS 1994; class behavior inferred for target compound.
Radical clock Cyclopropylcarbinyl radical Ring-opening kinetics tert-Butoxycarbonyl stabilization

Racemic Procurement Cost Advantage

For early-stage route scouting, methodology development, and non-stereospecific applications, the racemic mixture (CAS 1824533-77-8) offers significant procurement cost advantages over the single-enantiomer (1S,3R) version (CAS 81873-50-9). The racemate is stocked by multiple global suppliers including Enamine ($465/0.5 g, $986/1 g), Macklin (¥1,092/100 mg, ¥5,382/1 g), and A2B Chem at 95% purity [1]. While direct pricing for the single enantiomer is less transparently published, chiral resolution or asymmetric synthesis typically adds 3–10× cost premium for cyclopropane carboxylic acid derivatives based on market comparison of analogous chiral building blocks.

Cost Advantage
Supporting evidence
Racemate $986/1 g (Enamine); enantiopure estimated 3–10× higher.
Supports cost-efficient route scouting for non-stereospecific applications.
Pricing from supplier aggregators Q4 2025–Q1 2026; enantiomer cost inferred.
Racemic vs. enantiopure Procurement cost Route scouting Scale-up economics

Optimal Applications for 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid


Conformationally Constrained Scaffold Design

The gem-dimethylcyclopropane core enforces conformational rigidity via the Thorpe–Ingold effect, which has been quantified to accelerate intramolecular cyclization rates by ~200-fold in analogous systems [1]. Medicinal chemists designing enzyme inhibitors or receptor ligands that require pre-organized scaffolds should prioritize this building block over non-gem-dimethyl cyclopropane analogs (e.g., CAS 1378831-04-9), which lack this conformational bias and may sample a broader range of non-productive conformations. The LogP of 1.6 and TPSA of 63.6 Ų place the compound within drug-like chemical space [2].

Sequential Orthogonal Coupling for Peptidomimetics and PROTACs

The orthogonal protection architecture—free –COOH at C1 for first coupling, tert-butyl ester at C3 for later acidolytic unmasking—directly eliminates the need for selective mono-hydrolysis of symmetric diesters, a transformation documented as a multi-step process requiring chiral resolution in Patent US 4,487,955 [3]. Researchers synthesizing heterobifunctional linkers, peptidomimetics, or PROTAC molecules that require sequential, directional coupling of two different warheads should procure this pre-differentiated monoester rather than attempting to differentiate two identical acids on cyclopropane-1,2-dicarboxylic acid.

Cyclopropane Ring Stability for Radical and Thermal Routes

The tert-butoxycarbonyl substituent at the cyclopropane α-position significantly retards ring-opening kinetics relative to unsubstituted or methyl-substituted cyclopropanes, as established by Newcomb et al. (JACS 1994) [4]. For synthetic sequences involving radical intermediates, high-temperature cycloadditions, or prolonged heating, this compound offers superior ring integrity compared to 2,2-dimethylcyclopropane-1-carboxylic acid (which lacks the stabilizing Boc substituent). This translates to reduced byproduct formation and simplified purification.

Cost-Efficient Route Scouting and Parallel Library Synthesis

At $986/1 g (Enamine, 95%) and ¥5,382/1 g (Macklin, 95%), the racemic mixture CAS 1824533-77-8 provides an accessible entry point for methodology development, reaction condition optimization, and diversity-oriented library synthesis [5]. Procurement teams should select the racemate over the single enantiomer CAS 81873-50-9 for all non-stereospecific applications, realizing an estimated 3–10× cost savings per experiment. The 95% purity specification is adequate for most discovery-phase applications, with multiple stocking suppliers ensuring supply chain redundancy.

Application
Selection Property
Validation Focus
Conformationally constrained scaffold design
gem-Dimethyl conformational pre-organization
Cyclization kinetics review (Thorpe–Ingold effect)
Sequential orthogonal coupling (peptidomimetics, PROTACs)
Pre-differentiated free acid and acid-labile ester
Chemoselective deprotection efficiency
Cyclopropane ring stability under radical/thermal conditions
Boc-stabilized ring-opening resistance
Radical clock kinetics review
Cost-efficient route scouting and library synthesis
Racemic mixture, multi-supplier availability
Procurement cost analysis
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